Cas no 842-51-3 (9H-Xanthen-9-one, 2,6-dimethoxy-)
842-51-3 structure
Product Name:9H-Xanthen-9-one, 2,6-dimethoxy-
CAS No:842-51-3
MF:C15H12O4
MW:256.253384590149
CID:667489
PubChem ID:12333625
Update Time:2025-04-19
9H-Xanthen-9-one, 2,6-dimethoxy- Chemical and Physical Properties
Names and Identifiers
-
- 9H-Xanthen-9-one, 2,6-dimethoxy-
- 2,6-dimethoxyxanthen-9-one
- 842-51-3
- DTXSID00490987
- SCHEMBL7331388
- 2,6-DIMETHOXY-9H-XANTHEN-9-ONE
-
- Inchi: 1S/C15H12O4/c1-17-9-4-6-13-12(7-9)15(16)11-5-3-10(18-2)8-14(11)19-13/h3-8H,1-2H3
- InChI Key: FWQMZKAFJFMSIR-UHFFFAOYSA-N
- SMILES: O1C2C=CC(=CC=2C(C2C=CC(=CC1=2)OC)=O)OC
Computed Properties
- Exact Mass: 256.07355886g/mol
- Monoisotopic Mass: 256.07355886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 343
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 44.8Ų
9H-Xanthen-9-one, 2,6-dimethoxy- Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
842-51-3 (9H-Xanthen-9-one, 2,6-dimethoxy-) Related Products
- 1641-17-4(Mexenone)
- 90-47-1(Xanthone)
- 832-58-6(2',4',6'-Trimethoxyacetophenone)
- 703-23-1(2-Hydroxy-6-methoxyacetophenone)
- 131-57-7(Oxybenzone)
- 2040-04-2(2',6'-Dimethoxyacetophenone)
- 1201-38-3(2',5'-Dimethoxyacetophenone)
- 3722-51-8(Sieber Linker)
- 829-20-9(2',4'-Dimethoxyacetophenone)
- 1214-24-0(3,6-Dihydroxy-9H-xanthen-9-one)
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